Cas no 40312-29-6 (3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine)

3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine structure
40312-29-6 structure
Product Name:3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine
CAS No:40312-29-6
MF:C14H13NOS
MW:243.324122190475
CID:2826093
PubChem ID:14241840
Update Time:2025-04-21

3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine
    • AKOS014690406
    • (2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophen-3-yl)-phenyl-methanone
    • CHEMBL302193
    • 3-benzoyl-4H,5H,6H-cyclopenta[b]thiophen-2-amine
    • SCHEMBL136108
    • CS-0224207
    • Z1259205366
    • 2-Amino-3-benzoyl-5,6-dihydro-4H-cyclopenta[b]thiophene
    • G59959
    • EN300-118240
    • 40312-29-6
    • (2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophen-3-yl)(phenyl)methanone
    • DTXSID70557854
    • Inchi: 1S/C14H13NOS/c15-14-12(10-7-4-8-11(10)17-14)13(16)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,15H2
    • InChI Key: ZIOVYNKDBMOAMM-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(C2C=CC=CC=2)=O)C2=C1CCC2)N

Computed Properties

  • Exact Mass: 243.07178521Da
  • Monoisotopic Mass: 243.07178521Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 71.3Ų

3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Security Information

3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Pricemore >>

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Enamine
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